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Compound of Interest

Compound Name: 4-Chloro-2-fluoroaniline

Cat. No.: B1294793 Get Quote

Essential Safety and Handling Guide for 4-Chloro-2-
fluoroaniline
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 4-Chloro-2-fluoroaniline (CAS No. 57946-56-2).

Adherence to these procedures is vital for ensuring a safe laboratory environment. The

toxicological properties of this chemical have not been fully investigated, warranting a cautious

approach.[1]

Immediate Safety and Personal Protective Equipment
(PPE)
4-Chloro-2-fluoroaniline is harmful if swallowed, inhaled, or absorbed through the skin, and

causes skin and serious eye irritation.[2] Therefore, strict adherence to PPE protocols is

mandatory.
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(Nitrile or Neoprene

recommended). Double

gloving may be appropriate

when handling larger

quantities or for extended

periods.

To prevent skin contact.

Specific breakthrough time

data for 4-Chloro-2-

fluoroaniline is not available;

therefore, gloves should be

inspected before each use and

replaced immediately after

contamination.

Eye Protection

Chemical safety goggles or a

face shield where splashing is

possible.

To protect against splashes

that can cause serious eye

irritation.

Skin and Body Protection

Laboratory coat, closed-toe

shoes, and additional

protective clothing as needed

to prevent skin exposure.

To prevent contamination of

personal clothing and skin.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood is

required. If airborne

concentrations are expected to

be high, a NIOSH-approved

respirator with an organic

vapor cartridge is necessary.

To minimize inhalation of

harmful vapors.
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Hazard Description

Acute Toxicity
Harmful by inhalation, in contact with skin, and if

swallowed.[1]

Skin Irritation Causes skin irritation.

Eye Irritation Causes serious eye irritation.

Respiratory Irritation May cause respiratory irritation.[2]

Long-term Effects
The toxicological properties have not been fully

investigated.[1]

Exposure Limits

There are no established OSHA, NIOSH, or ACGIH exposure limits for 4-Chloro-2-
fluoroaniline.[1] All work should be conducted in a manner that minimizes any potential for

exposure.

Operational Plan: Safe Handling and Storage
A systematic approach to handling and storage is crucial to minimize exposure and maintain

the integrity of the compound.

Handling Protocol

Preparation: Ensure an eyewash station and safety shower are readily accessible before

beginning work.

Engineering Controls: All handling of 4-Chloro-2-fluoroaniline should be conducted in a

certified chemical fume hood to control airborne exposure.

Dispensing: Use appropriate, clean, and dry tools for transferring the liquid. Avoid splashing.

Personal Hygiene: Wash hands thoroughly with soap and water after handling and before

leaving the laboratory. Do not eat, drink, or smoke in areas where the chemical is handled.[3]

Storage Protocol
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Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible substances such as strong oxidizing agents.[1]

Store in a locked cabinet or other secure location.

Disposal Plan
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste according to US EPA guidelines (40 CFR Parts 261.3) and consult state and

local regulations for complete and accurate classification.

Waste Segregation and Collection

Waste Stream: 4-Chloro-2-fluoroaniline is a halogenated organic compound. As such, it

should be collected in a designated, properly labeled hazardous waste container for

halogenated organic waste.

Container: Use a compatible, leak-proof container. The original container is often a good

choice.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "4-Chloro-2-fluoroaniline," and any other components of the waste stream

with their approximate percentages.

Disposal Method

The preferred method for the disposal of halogenated organic waste is incineration at a

licensed hazardous waste disposal facility.[4][5] Contact your institution's Environmental Health

and Safety (EHS) department to arrange for the pickup and disposal of the waste. Do not

dispose of 4-Chloro-2-fluoroaniline down the drain.

Emergency Procedures
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Emergency Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek immediate medical attention.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and drink

2-4 cupfuls of milk or water. Seek immediate

medical attention.

Spill

Evacuate the area. Wear appropriate PPE.

Absorb the spill with an inert material (e.g.,

vermiculite, sand, or earth) and place it in a

suitable, labeled container for disposal. Ventilate

the area and wash the spill site after material

pickup is complete.

Visual Guidance
Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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